Cas no 13658-19-0 (Cyclohexanecarboxylic acid, 2-oxo-5-phenyl-, ethyl ester)

• Product Name: Cyclohexanecarboxylic acid, 2-oxo-5-phenyl-, ethyl ester
• CAS No: 13658-19-0
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 1241959
• PubChem ID: 23500357
• Update Time: 2025-04-20

Cyclohexanecarboxylic acid, 2-oxo-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-oxo-5-phenyl-, ethyl ester
• ethyl 2-oxo-5-phenylcyclohexane-1-carboxylate
• 13658-19-0
• Ethyl 2-oxo-5-phenylcyclohexanecarboxylate
• EN300-56335
• JZNYKTFYDHOKCD-UHFFFAOYSA-N
• DTXSID40634540
• AKOS011019967
• ethyl 2-oxo-5-phenylcyclohexane-carboxylate
• ethyl 2-oxo-5-phenylcyclo-hexane-carboxylate
• Z854045770
• SCHEMBL6229686
• CS-0291145

• Inchi： 1S/C15H18O3/c1-2-18-15(17)13-10-12(8-9-14(13)16)11-6-4-3-5-7-11/h3-7,12-13H,2,8-10H2,1H3
• InChI Key： JZNYKTFYDHOKCD-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2C=CC=CC=2)CC1C(=O)OCC

Computed Properties

• Exact Mass: 246.125594432g/mol
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives